Cas no 105701-36-8 (3-(2-heptadecylimidazol-1-yl)propan-1-amine)

• Product Name: 3-(2-heptadecylimidazol-1-yl)propan-1-amine
• CAS No: 105701-36-8
• MF: C₂₃H₄₅N₃
• MW: 363.623506307602
• CID: 1160417
• PubChem ID: 20161911
• Update Time: 2025-04-20

3-(2-heptadecylimidazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-heptadecylimidazol-1-yl)propan-1-amine
• 3-(2-Heptadecyl-1H-imidazol-1-yl)propan-1-amine
• DTXSID50603166
• SCHEMBL3865520
• 105701-36-8

• Inchi： 1S/C23H45N3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-23-25-20-22-26(23)21-17-19-24/h20,22H,2-19,21,24H2,1H3
• InChI Key： CXTJRQHQRYASBC-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CCCCCCCCCCCCCCCCC)CCCN

Computed Properties

• Exact Mass: 363.36165
• Monoisotopic Mass: 363.361348448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84
• LogP: 7.34610